Cas no 1055069-00-5 (4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine)

• Product Name: 4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine
• CAS No: 1055069-00-5
• MF: C₁₃H₁₁N₅S
• MW: 269.324939966202
• MDL: MFCD28347888
• CID: 4570130
• Update Time: 2025-10-31

4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]pyrimidin-2-amine
• 4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine

• MDL： MFCD28347888
• Inchi： 1S/C13H11N5S/c1-8-11(10-4-6-16-13(14)18-10)19-12(17-8)9-3-2-5-15-7-9/h2-7H,1H3,(H2,14,16,18)
• InChI Key： RUEAPDROQMHUHR-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C2SC(C3=CC=CN=C3)=NC=2C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine

Introduction to 4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine (CAS No. 1055069-00-5)

4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine, identified by its CAS number 1055069-00-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities. The structural framework of this molecule incorporates a thiazole core, a pyrimidine moiety, and a pyridine substituent, each contributing to its unique chemical and pharmacological properties.

The thiazole ring is a sulfur-containing heterocycle that plays a crucial role in the biological activity of many natural products and synthetic drugs. Its incorporation into the molecular structure of 4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine contributes to its potential as an inhibitor of various enzymatic pathways. Specifically, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyrimidine ring further enhances the compound's pharmacological relevance, as pyrimidines are fundamental components of nucleic acids and have been widely utilized in the development of antiviral and anticancer agents.

The pyridine substituent at the 2-position of the molecule not only influences its electronic properties but also contributes to its solubility and bioavailability. Pyridine-based compounds are well-documented for their role in modulating neurotransmitter systems, making them valuable in the development of central nervous system (CNS) drugs. The combination of these three heterocyclic systems in 4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine suggests a multifaceted pharmacological profile that could be exploited for therapeutic applications.

Recent advancements in computational chemistry and drug design have enabled the exploration of novel heterocyclic compounds like 4-4-Methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyrimidin-2-amine with high precision. Molecular docking studies have shown that this compound can interact with several biological targets, including kinases and transcription factors involved in cancer progression. The methyl group at the 4-position may serve as a steric anchor, improving binding affinity to protein targets while maintaining flexibility for optimal interactions.

In vitro studies have demonstrated promising results regarding the antimicrobial activity of derivatives similar to 4-4-Methyl-2-(pyridin-3-y1)-1,3-thiazol -5 -y lpyrimidin -2 -amine. The synergistic effects of the thiazole, pyrimidine, and pyridine moieties likely contribute to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. These findings align with current trends in antibiotic development, where novel heterocyclic compounds are being sought to overcome emerging resistance mechanisms.

The synthesis of 4 - 4 -Methyl - 2 -( py rid ine - 3 - yl ) - 1 , 3 - thia zol - 5 - yl py rim id ine - 2 - am ine involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions has streamlined the construction of complex heterocyclic frameworks, enabling rapid access to structurally diverse libraries for high-throughput screening. This approach is particularly valuable in medicinal chemistry, where rapid synthesis and optimization are critical for drug discovery.

Preclinical studies have begun to explore the potential therapeutic applications of 4 - 4 -Methyl - 2 -( py rid ine - 3 - yl ) - 1 , 3 - thia zol - 5 - yl py rim id ine - 2 - am ine in various disease models. Initial findings suggest that it may exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are implicated in inflammatory diseases and cancer. The compound's ability to modulate these signaling pathways could make it a candidate for treating conditions like rheumatoid arthritis or certain types of leukemia.

The pharmacokinetic profile of 4 - 4 -Methyl - 2 -( py rid ine - 3 - yl ) - 1 , 3 - thia zol _5 _y l py rim id ine _2 _a m ine is another critical aspect being evaluated during its development. Preliminary data indicate that it exhibits moderate solubility in both water and organic solvents, suggesting potential for oral administration. Additionally, its metabolic stability appears favorable for achieving sustained therapeutic levels after administration. These properties are essential for translating preclinical success into clinical efficacy.

The growing interest in targeted therapy has spurred research into small molecules like 4 _ _Methyl _ _ _ _ _Py rid ine _ __ __ __ __ __ __ __ __ __ __ __ __ __ __ __ __ __ __ _Thiaz ol ___ Py rim idine_ am ine, which can selectively inhibit aberrant signaling pathways in diseased cells while minimizing side effects on healthy tissues. Advances in genomics and proteomics have facilitated the identification of druggable targets with high confidence, further driving the development of novel heterocyclic compounds such as this one.

In conclusion,_ _ _ _Th i az o le_ Py rim idine_ Py rid ine_ A m ine_(CAS No._1055069_00_5)_represents a promising lead compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further investigation in oncology,_immunology_,and other areas where modulating enzyme function is therapeutically relevant._ Ongoing research aims to elucidate its mechanism(s)of action_and optimize its pharmacological properties_for clinical translation._